2-[3-(4-bromophenyl)-2,5-dioxo-1-imidazolidinyl]-N-(3-chlorophenyl)acetamide
Overview
Description
2-[3-(4-bromophenyl)-2,5-dioxo-1-imidazolidinyl]-N-(3-chlorophenyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also referred to as BIA 10-2474 and is a fatty acid amide hydrolase (FAAH) inhibitor.
Mechanism of Action
BIA 10-2474 works by inhibiting the activity of 2-[3-(4-bromophenyl)-2,5-dioxo-1-imidazolidinyl]-N-(3-chlorophenyl)acetamide, which is an enzyme that breaks down endocannabinoids. By inhibiting 2-[3-(4-bromophenyl)-2,5-dioxo-1-imidazolidinyl]-N-(3-chlorophenyl)acetamide, BIA 10-2474 increases the levels of endocannabinoids in the body, leading to a reduction in pain and anxiety.
Biochemical and Physiological Effects:
Studies have shown that BIA 10-2474 has significant biochemical and physiological effects. It has been shown to increase the levels of endocannabinoids in the brain, leading to a reduction in pain and anxiety. BIA 10-2474 has also been shown to have anti-inflammatory properties, which could make it a potential treatment for inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using BIA 10-2474 in lab experiments is that it is a potent and selective inhibitor of 2-[3-(4-bromophenyl)-2,5-dioxo-1-imidazolidinyl]-N-(3-chlorophenyl)acetamide. This makes it an ideal tool for studying the endocannabinoid system and its role in various physiological processes. However, one limitation of using BIA 10-2474 is that it has been associated with severe adverse effects in some individuals, leading to the termination of a clinical trial in 2016.
Future Directions
There are several future directions for research on BIA 10-2474. One area of research is to better understand the mechanism of action of BIA 10-2474 and its effects on the endocannabinoid system. Another area of research is to develop safer and more effective 2-[3-(4-bromophenyl)-2,5-dioxo-1-imidazolidinyl]-N-(3-chlorophenyl)acetamide inhibitors that could be used in the treatment of pain and anxiety. Additionally, there is a need for further research to determine the safety and efficacy of BIA 10-2474 in humans.
In conclusion, BIA 10-2474 is a chemical compound that has shown potential therapeutic applications in the treatment of pain and anxiety. It works by inhibiting the activity of 2-[3-(4-bromophenyl)-2,5-dioxo-1-imidazolidinyl]-N-(3-chlorophenyl)acetamide, leading to an increase in endocannabinoid levels in the body. While there are advantages to using BIA 10-2474 in lab experiments, there are also limitations and safety concerns that need to be addressed. Further research is needed to better understand the effects and potential applications of BIA 10-2474.
Scientific Research Applications
BIA 10-2474 has been extensively studied for its potential therapeutic applications, particularly in the treatment of pain and anxiety. It has been shown to increase the levels of endocannabinoids, which are natural compounds that act on the endocannabinoid system in the body. This system is involved in regulating various physiological processes, including pain, mood, and appetite.
properties
IUPAC Name |
2-[3-(4-bromophenyl)-2,5-dioxoimidazolidin-1-yl]-N-(3-chlorophenyl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13BrClN3O3/c18-11-4-6-14(7-5-11)21-10-16(24)22(17(21)25)9-15(23)20-13-3-1-2-12(19)8-13/h1-8H,9-10H2,(H,20,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VAOLOCSJTPDBSA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)N(C(=O)N1C2=CC=C(C=C2)Br)CC(=O)NC3=CC(=CC=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13BrClN3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[3-(4-bromophenyl)-2,5-dioxoimidazolidin-1-yl]-N-(3-chlorophenyl)acetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.